Cas no 120737-78-2 (tert-Butyl 2-methylpiperazine-1-carboxylate)
Tert-Butyl 2-methylpiperazine-1-carboxylate is a protected piperazine derivative widely used as an intermediate in organic synthesis and pharmaceutical applications. Its key advantages include the presence of a tert-butoxycarbonyl (Boc) protecting group, which enhances stability and selectivity during reactions, particularly in peptide and heterocyclic compound synthesis. The 2-methyl substitution offers additional steric and electronic modulation, making it valuable for tailored molecular design. This compound is typically employed in medicinal chemistry for the development of bioactive molecules due to its compatibility with a range of reaction conditions. Its high purity and well-defined structure ensure reproducibility in synthetic workflows.
120737-78-2 structure
Product Name:tert-Butyl 2-methylpiperazine-1-carboxylate
CAS No:120737-78-2
MF:C10H20N2O2
MW:200.278002738953
MDL:MFCD02179168
CID:63515
PubChem ID:15087784
Update Time:2025-11-02
tert-Butyl 2-methylpiperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 2-methylpiperazine-1-carboxylate
- N-1-BOC-2-METHYLPIPERAZINE
- 1-Boc-2-methylpiperazine
- 1-N-Boc-2-methyl piperazine
- N-1-Boc-2-methyl-piperazine
- N-4-BOC-3-METHYL-PIPERAZINE
- 2-Methylpiperazine, N1-BOC protected
- 1-(tert-Butoxycarbonyl)-2-methylpiperazine
- 2-Methylpiperazine-1-carboxylic acid tert-butyl ester
- 4-N-Boc-3-methylpiperazine
- N-4-BOC-3-METHYLPIPERIZINE
- 4-Boc-3-Methyl piperazine
- 1-N-Boc-2-methyl-piperizine
- (+/-)-1-N-BOC-2-METHYL PIPERAZINE
- tert-butyl 2-Methylpiperazin-1-carboxylate
- tert-Butyl2-methylpiperazine-1-carboxylate
- 1-N-BOC-2-METHYLPIPERAZINE
- (+/-) tert-butyl 2-methylpiperazine-1-carboxylate
- EN300-82748
- DATRVIMZZZVHMP-UHFFFAOYSA-N
- 1-PIPERAZINECARBOXYLIC ACID, 2-METHYL-, 1,1-DIMETHYLETHYL ESTER
- SY005193
- SCHEMBL102293
- BOC-2-methylpiperazine
- (1,1-dimethylethyl) 2-methyl-1-piperazinecarboxylate
- SB20878
- A2531
- FT-0600651
- AC-1786
- CS-W008720
- FT-0600592
- N1-Boc-2-methylpiperazine
- 1,1-dimethylethyl 2-methyl-1-piperazinecarboxylate
- PB32296
- tert-butyl 2-methylpiperazine-1-carboxylate;N-1-Boc-2-methylpiperazine
- AKOS005255320
- AM20080152
- DTXSID40568013
- Z1238542557
- MFCD02179168
- t-butyl 2-methylpiperazine-1-carboxylate
- PS-3894
- 120737-78-2
- PB14271
- SY007943
- 2-methyl-piperazine-1-carboxylic acid tert-butyl ester
- W-200946
- SY018039
- FT-0600650
- 1-Boc-2-methyl-piperazine
- DB-201616
- BBL100795
- STL554589
-
- MDL： MFCD02179168
- Inchi： 1S/C10H20N2O2/c1-8-7-11-5-6-12(8)9(13)14-10(2,3)4/h8,11H,5-7H2,1-4H3
- InChI Key： DATRVIMZZZVHMP-UHFFFAOYSA-N
- SMILES： O(C(N1CCNCC1C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 200.15200
- Monoisotopic Mass: 200.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 0.997
- Melting Point: No data available
- Boiling Point: 268.7℃ at 760 mmHg
- Flash Point: 116.3℃
- PSA: 41.57000
- LogP: 1.48190
- Vapor Pressure: No data available
tert-Butyl 2-methylpiperazine-1-carboxylate Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number：2735
- Safety Instruction： H315 (66.67%) H319 (66.67%) H335 (66.67%)
- HazardClass：IRRITANT
- PackingGroup：Ⅲ
- Storage Condition：Store at room temperature
tert-Butyl 2-methylpiperazine-1-carboxylate Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
tert-Butyl 2-methylpiperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM103988-100g |
tert-butyl 2-methylpiperazine-1-carboxylate |
120737-78-2 | 97% | 100g |
$462 | 2021-08-06 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB00884-1g |
tert-Butyl 2-methylpiperazine-1-carboxylate |
120737-78-2 | 97% | 1g |
49.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB00884-5g |
tert-Butyl 2-methylpiperazine-1-carboxylate |
120737-78-2 | 97% | 5g |
219.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB00884-10g |
tert-Butyl 2-methylpiperazine-1-carboxylate |
120737-78-2 | 97% | 10g |
402.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB00884-25g |
tert-Butyl 2-methylpiperazine-1-carboxylate |
120737-78-2 | 97% | 25g |
748.00 | 2021-07-09 | |
| TRC | B809478-2.5mg |
tert-Butyl 2-Methylpiperazine-1-carboxylate |
120737-78-2 | 2.5mg |
$ 45.00 | 2022-06-06 | ||
| TRC | B809478-5mg |
tert-Butyl 2-Methylpiperazine-1-carboxylate |
120737-78-2 | 5mg |
$ 55.00 | 2022-06-06 | ||
| TRC | B809478-25mg |
tert-Butyl 2-Methylpiperazine-1-carboxylate |
120737-78-2 | 25mg |
$ 70.00 | 2022-06-06 | ||
| Apollo Scientific | OR16016-250mg |
2-Methylpiperazine, N1-BOC protected |
120737-78-2 | 95% | 250mg |
£15.00 | 2025-02-19 | |
| Apollo Scientific | OR16016-25g |
2-Methylpiperazine, N1-BOC protected |
120737-78-2 | 95% | 25g |
£115.00 | 2025-02-19 |
tert-Butyl 2-methylpiperazine-1-carboxylate Related Literature
-
1. An iterative in silico and modular synthetic approach to aqueous soluble tercyclic α-helix mimeticsZelong Lim,Peter J. Duggan,Adam G. Meyer,Kellie L. Tuck Org. Biomol. Chem. 2014 12 4432
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